Cas no 887266-57-1 (3-Fluoro-2-hydrazinylpyridine)

3-Fluoro-2-hydrazinylpyridine is a fluorinated pyridine derivative featuring a reactive hydrazine group at the 2-position. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical scaffolds. The presence of both fluorine and hydrazine functionalities enhances its reactivity, enabling selective modifications such as cyclizations and condensations. Its structural properties make it valuable for medicinal chemistry applications, including the development of biologically active molecules. The fluorine substituent contributes to improved metabolic stability and binding affinity in target interactions. This compound is typically handled under controlled conditions due to the hydrazine group's sensitivity.
3-Fluoro-2-hydrazinylpyridine structure
3-Fluoro-2-hydrazinylpyridine structure
Product Name:3-Fluoro-2-hydrazinylpyridine
CAS No:887266-57-1
MF:C5H6FN3
MW:127.119643688202
MDL:MFCD09998071
CID:1006863
PubChem ID:26985286
Update Time:2025-10-29

3-Fluoro-2-hydrazinylpyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-2-hydrazinylpyridine
    • (3-fluoropyridin-2-yl)hydrazine
    • 1-(3-fluoropyridin-2-yl)hydrazine
    • 3-Fluoro-2-hydrazinopyridine
    • 3-Fluoropyridin-2-ylhydrazine
    • 2-hydrazino-3-fluoropyridine
    • 3-fluoro-2-pyridylhydrazine
    • PubChem19894
    • HXRVAPHVNZCFJM-UHFFFAOYSA-N
    • (3-fluoro-pyridin-2-yl)hydrazine
    • SBB085675
    • GS0001
    • AK130935
    • 2(1H)-Pyridinone, 3-fluoro-, hydrazone (9CI)
    • 3-Fluoro-2-hydrazinylpyridine (ACI)
    • SCHEMBL1619392
    • DTXSID80650426
    • F20903
    • SY157807
    • PS-10345
    • 887266-57-1
    • SB75592
    • MFCD09998071
    • CS-0157012
    • AKOS012026211
    • DB-348227
    • EN300-174231
    • MDL： MFCD09998071
    • Inchi： 1S/C5H6FN3/c6-4-2-1-3-8-5(4)9-7/h1-3H,7H2,(H,8,9)
    • InChI Key： HXRVAPHVNZCFJM-UHFFFAOYSA-N
    • SMILES： FC1C(=NN)NC=CC=1

Computed Properties

  • Exact Mass: 127.05500
  • Monoisotopic Mass: 127.05457537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 88.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.9
  • XLogP3: 0.5

Experimental Properties

  • PSA: 50.94000
  • LogP: 1.27960

3-Fluoro-2-hydrazinylpyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Fluoro-2-hydrazinylpyridine Pricemore >>

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3-Fluoro-2-hydrazinylpyridine Production Method

Production Method 1

17282-04-1 17282-04-1
887266-57-1 887266-57-1
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ,  Water ;  24 h, 110 °C
Reference
Iron(II)-Based Metalloradical Activation: Switch from Traditional Click Chemistry to Denitrogenative Annulation
Roy, Satyajit; Khatua, Hillol; Das, Sandip Kumar; Chattopadhyay, Buddhadeb, Angewandte Chemie, 2019, 58(33), 11439-11443

3-Fluoro-2-hydrazinylpyridine Raw materials

3-Fluoro-2-hydrazinylpyridine Preparation Products

3-Fluoro-2-hydrazinylpyridine Related Literature

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